Cas no 2138195-74-9 (Acetamide, N-(2-amino-2-methylpropyl)-2-bromo-)

• Product Name: Acetamide, N-(2-amino-2-methylpropyl)-2-bromo-
• CAS No: 2138195-74-9
• MF: C₆H₁₃BrN₂O
• MW: 209.084220647812
• CID: 5259031
• Update Time: 2025-10-28

Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-amino-2-methylpropyl)-2-bromo-

• Inchi： 1S/C6H13BrN2O/c1-6(2,8)4-9-5(10)3-7/h3-4,8H2,1-2H3,(H,9,10)
• InChI Key： CFHRRLKGHPCYFU-UHFFFAOYSA-N
• SMILES： C(NCC(N)(C)C)(=O)CBr

Additional information on Acetamide, N-(2-amino-2-methylpropyl)-2-bromo-

Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- (CAS No. 2138195-74-9): An Overview of a Promising Compound in Medicinal Chemistry

Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- (CAS No. 2138195-74-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its bromine and amino functionalities, holds potential applications in various therapeutic areas, including the development of novel drugs and the exploration of biological pathways.

The chemical structure of Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- consists of an acetamide group attached to a 2-amino-2-methylpropyl moiety, with a bromine atom substituting one of the hydrogen atoms on the second carbon of the propyl chain. This specific arrangement of functional groups imparts unique properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry due to their ability to modulate various biological processes. For instance, brominated derivatives have been shown to exhibit potent antimicrobial and antiviral activities, making them valuable leads for the development of new therapeutic agents. The presence of the bromine atom in Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- could potentially enhance its pharmacological profile by influencing its interactions with biological targets.

In addition to its potential antimicrobial properties, Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- has been explored for its role in modulating enzyme activity. Enzymes are crucial catalysts in biological systems, and their inhibition or activation can have significant therapeutic implications. Research has indicated that certain brominated compounds can act as inhibitors or activators of key enzymes involved in disease pathways. This suggests that Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- may have potential as a lead compound for developing enzyme-targeted therapies.

The amino group present in Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- also contributes to its versatility. Amino groups are known for their ability to form hydrogen bonds and participate in various chemical reactions, which can enhance the compound's binding affinity to target proteins. This property makes Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- a promising candidate for drug discovery efforts aimed at identifying new ligands for protein targets.

Clinical trials and preclinical studies are essential steps in evaluating the safety and efficacy of new compounds. While specific data on clinical trials involving Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- may be limited at present, ongoing research is likely to provide more insights into its therapeutic potential. Preclinical studies have shown that similar brominated compounds exhibit favorable pharmacokinetic properties, such as good solubility and stability, which are crucial for drug development.

In the context of drug discovery and development, the structural features of Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- make it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying the compound's structure, researchers can optimize its pharmacological properties and identify more potent and selective derivatives. This approach has been successfully applied to other brominated compounds, leading to the discovery of novel drugs with improved therapeutic profiles.

Beyond its potential as a therapeutic agent, Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- may also find applications in other areas of chemistry and biology. For example, it could serve as a valuable building block for synthesizing more complex molecules or as a reagent in organic synthesis reactions. The versatility of this compound underscores its importance in both fundamental research and applied science.

In conclusion, Acetamide, N-(2-amino-2-methylpropyl)-2-bromo- (CAS No. 2138195-74-9) is a promising compound with a range of potential applications in medicinal chemistry and related fields. Its unique chemical structure and functional groups offer opportunities for developing new drugs and exploring biological pathways. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in future scientific and medical advancements.